Cas no 2137603-98-4 (5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2137603-98-4
• MF: C₅H₅ClF₃N₃O₂S
• MW: 263.62530875206
• CID: 5297062
• Update Time: 2025-05-19

5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride
• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-methyl-4-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C5H5ClF3N3O2S/c1-3-10-11-4(15(6,13)14)12(3)2-5(7,8)9/h2H2,1H3
• InChI Key： KYPYJHHGVAKDCV-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C)N1CC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2

Additional information on 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride

Research Brief on 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride (CAS: 2137603-98-4)

The compound 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride (CAS: 2137603-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride as a versatile intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The trifluoroethyl group in this compound enhances its lipophilicity and metabolic stability, making it particularly attractive for the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride via a multi-step process involving the reaction of 5-methyl-1,2,4-triazole with trifluoroethyl chloride followed by sulfonylation. The compound exhibited excellent reactivity with various nucleophiles, enabling the formation of diverse sulfonamide derivatives with high yields and purity.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was employed as a key building block in the development of covalent inhibitors targeting cysteine proteases. The sulfonyl chloride moiety facilitated the formation of irreversible bonds with the active-site cysteine residues, leading to potent and selective inhibition of the target enzymes. This approach holds promise for the treatment of diseases such as cancer and autoimmune disorders.

Furthermore, computational studies have provided insights into the molecular interactions of 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride with biological targets. Density functional theory (DFT) calculations revealed that the trifluoroethyl group significantly influences the electronic properties of the compound, enhancing its binding affinity to target proteins. These findings are expected to guide the rational design of next-generation sulfonamide-based drugs.

In conclusion, 5-Methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl chloride represents a valuable tool in medicinal chemistry, offering diverse applications in drug discovery and development. Its unique chemical properties and reactivity profile make it a promising candidate for the synthesis of novel therapeutic agents. Future research should focus on expanding its utility in targeted drug delivery and exploring its potential in treating emerging diseases.